Cas no 1934299-31-6 (4,5-difluoropyrimidine)

• Product Name: 4,5-difluoropyrimidine
• CAS No: 1934299-31-6
• MF: C₄H₂F₂N₂
• MW: 116.068887233734
• MDL: MFCD33465295
• CID: 5638950
• PubChem ID: 18787571
• Update Time: 2025-05-24

4,5-difluoropyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,5-difluoropyrimidine
• Pyrimidine, 4,5-difluoro-

• MDL： MFCD33465295
• Inchi： 1S/C4H2F2N2/c5-3-1-7-2-8-4(3)6/h1-2H
• InChI Key： HCAMHLAFLLGEOQ-UHFFFAOYSA-N
• SMILES： C1=NC=C(F)C(F)=N1

Experimental Properties

• Density: 1.376±0.06 g/cm3(Predicted)
• Boiling Point: 137.1±20.0 °C(Predicted)
• pka: -0.74±0.16(Predicted)

Additional information on 4,5-difluoropyrimidine

4,5-Difluoropyrimidine: A Comprehensive Overview

4,5-Difluoropyrimidine, with the CAS number 1934299-31-6, is a heterocyclic organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound belongs to the pyrimidine family, which is a six-membered ring consisting of four carbon atoms and two nitrogen atoms at positions 1 and 3. The presence of two fluorine atoms at positions 4 and 5 introduces unique electronic properties and enhances its reactivity in various chemical reactions.

The synthesis of 4,5-difluoropyrimidine involves a series of carefully controlled reactions to ensure high purity and yield. Recent advancements in synthetic methodologies have focused on optimizing reaction conditions to minimize byproducts and improve efficiency. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the pyrimidine ring under mild conditions. These studies have not only enhanced our understanding of the compound's synthesis but also paved the way for its application in diverse industries.

In terms of applications, 4,5-difluoropyrimidine has found utility in the development of advanced materials, particularly in the field of optoelectronics. Its unique electronic properties make it an ideal candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent studies have demonstrated that incorporating 4,5-difluoropyrimidine into polymer blends can significantly improve their charge transport characteristics, leading to more efficient energy conversion devices.

Beyond materials science, 4,5-difluoropyrimidine has also shown promise in pharmaceutical research. Its ability to act as a building block for more complex molecules has led to its use in drug discovery programs targeting various diseases. For example, researchers have investigated its potential as an inhibitor of certain enzymes involved in cancer progression. While these studies are still in their early stages, they highlight the compound's versatility and potential impact on human health.

The environmental impact of 4,5-difluoropyrimidine is another area of active research. As industries increasingly prioritize sustainability, understanding the compound's behavior in different environmental conditions is crucial. Studies have shown that 4,5-difluoropyrimidine exhibits moderate biodegradability under aerobic conditions, making it a relatively safe option for industrial applications when proper disposal protocols are followed.

In conclusion, 4,5-difluoropyrimidine, with its unique chemical properties and versatile applications, continues to be a focal point in scientific research. From advancing materials science to contributing to pharmaceutical innovations, this compound demonstrates immense potential across multiple disciplines. As researchers continue to explore its capabilities and optimize its synthesis and application methods, we can expect even more groundbreaking discoveries in the near future.